Cas no 933204-79-6 (N-(5-methyl-1,2-oxazol-3-yl)-2-({2-oxo-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-({2-oxo-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 933204-79-6
• Molecular Formula: C₁₉H₁₉N₅O₃S
• Molecular Weight: 397.450862169266
• CID: 5851403
• PubChem ID: 40518826

N-(5-methyl-1,2-oxazol-3-yl)-2-({2-oxo-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-[[2-oxo-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• N-(5-methylisoxazol-3-yl)-2-((2-oxo-1-(pyridin-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
• AKOS002062009
• N-(5-methyl-1,2-oxazol-3-yl)-2-({2-oxo-1-[(pyridin-2-yl)methyl]-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)acetamide
• F2725-0761
• 933204-79-6
• N-(5-methyl-1,2-oxazol-3-yl)-2-({2-oxo-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

• InChIKey： TUJMMYJCHBENBI-UHFFFAOYSA-N
• Inchi： 1S/C19H19N5O3S/c1-12-9-16(23-27-12)21-17(25)11-28-18-14-6-4-7-15(14)24(19(26)22-18)10-13-5-2-3-8-20-13/h2-3,5,8-9H,4,6-7,10-11H2,1H3,(H,21,23,25)
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1C2CCCC=2N(C(N=1)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 397.12086066g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 397.12086066g/mol
• Heavy Atom Count: 28
• Complexity: 695
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• pka: 11.28±0.70(Predicted)
• Density: 1.47±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides